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Compound of Interest

Compound Name: 2-Octyloxy-benzaldehyde

Cat. No.: B11874767

Get Quote

2-Octyloxy-benzaldehyde: Proper Disposal & Handling Procedures

Part 1: Executive Safety & Logistics Summary
Compound Identity:

Chemical Name: 2-Octyloxybenzaldehyde (Ortho-isomer implied; chemically analogous to 4-

Octyloxybenzaldehyde for disposal purposes).

CAS Number: Not widely listed for the specific ortho isomer (closely related to 4-

Octyloxybenzaldehyde, CAS: 24083-13-4).

Molecular Formula: C₁₅H₂₂O₂

Physical State: Typically a pale yellow liquid or low-melting solid.[1]

Solubility: Lipophilic; insoluble in water, soluble in organic solvents (DCM, Ethyl Acetate,

Ethanol).

Core Disposal Directive: 2-Octyloxy-benzaldehyde is a lipophilic organic aldehyde. It must

never be disposed of down the drain. The primary disposal route is High-Temperature
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Incineration via a licensed hazardous waste contractor. It acts as a skin/eye irritant and a

potential aquatic toxin due to its long alkyl chain.

Part 2: Hazard Identification & Safety Assessment
Before handling waste, you must understand the specific risks associated with this molecule.

Hazard Class
GHS Classification
(Extrapolated)

Signal Word Hazard Statement

Skin Irritation Category 2 WARNING
H315: Causes skin

irritation.[2]

Eye Irritation Category 2A WARNING
H319: Causes serious

eye irritation.

Sensitization Skin Sens. 1 WARNING
H317: May cause an

allergic skin reaction.

Aquatic Toxicity Acute/Chronic 2 None

H411: Toxic to aquatic

life with long-lasting

effects.

Scientific Rationale:

Aldehyde Reactivity: The aldehyde moiety (-CHO) is reactive toward nucleophiles

(proteins/DNA), making it a sensitizer and irritant.

Lipophilicity (LogP ~5): The octyl chain (C8) significantly increases lipophilicity, facilitating

penetration through the skin barrier and bioaccumulation in aquatic organisms. This

necessitates strict containment to prevent environmental release.

Part 3: Pre-Disposal Handling & Segregation
1. Chemical Incompatibility (Crucial for Segregation): You must segregate 2-Octyloxy-
benzaldehyde waste from the following to prevent uncontrolled reactions:

Strong Oxidizers: (e.g., Nitric acid, Peroxides, Permanganates). Risk:[3][4] Exothermic

oxidation to carboxylic acids or fire.
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Strong Bases: (e.g., NaOH, KOH). Risk:[3][4] Cannizzaro reaction or aldol condensation

(exothermic polymerization).

Amines:Risk: Formation of imines (Schiff bases), releasing water and heat.

2. Waste Container Selection:

Material: Amber Glass (preferred) or High-Density Polyethylene (HDPE).

Headspace: Leave at least 10% headspace to allow for thermal expansion.

Labeling: Must be labeled clearly before adding waste.[5]

Part 4: Step-by-Step Disposal Protocols
Scenario A: Routine Laboratory Waste (Small Scale)
For disposal of reaction byproducts, synthesis residues, or expired aliquots.

Solubilization: If the material is solid or viscous, dissolve it in a minimal amount of compatible

solvent (e.g., Acetone or Ethanol).

Transfer: Pour the solution into a dedicated "Non-Halogenated Organic Waste" container.

Note: If mixed with DCM or Chloroform, it must go into "Halogenated Waste".

Rinsing: Triple-rinse the original vessel with acetone. Add rinsate to the waste container.

Labeling: Affix a hazardous waste tag detailing:

Chemical Name: "2-Octyloxybenzaldehyde Solution"

Hazards: "Irritant, Flammable (if solvent added)"

Scenario B: Bulk Disposal / Pure Chemical
For disposal of full bottles (>50g) or pure stocks.
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Do Not Bulking: Do not pour large volumes of pure chemical into a general waste carboy.

This increases the risk of unexpected reactivity.

Original Container: Keep the chemical in its original manufacturer bottle if the integrity is

good.

Overpack: Place the bottle inside a sealable plastic bag (secondary containment).

Tagging: Label the bottle directly as "Waste for Incineration".

Handover: Surrender directly to your EHS (Environmental Health & Safety) officer for "Lab

Pack" disposal.

Scenario C: Spill Management (Emergency Response)
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Spill Detected

Assess Volume & Risk
(<100mL vs >100mL)

Don PPE:
Nitrile Gloves, Goggles, Lab Coat

Contain Spill:
Use Vermiculite or Sand dams

Absorb:
Cover with inert absorbent pads/clay

Collect:
Scoop into wide-mouth jar

Decontaminate:
Wash surface with soap & water

Disposal:
Label as Hazardous Solid Waste

Click to download full resolution via product page

Figure 1: Decision workflow for managing spills of 2-Octyloxy-benzaldehyde in a laboratory

setting.[2]

Spill Protocol Details:
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Evacuate & Ventilate: If spill is >100mL, evacuate the immediate area.

Absorb: Use inert absorbents (Vermiculite, Diatomaceous earth). Do not use paper towels as

the primary absorbent for large spills due to flammability risks.

Decontaminate: Wash the area with a dilute surfactant solution (soap water) to remove the

oily residue.

Part 5: Regulatory Compliance (US Focus)
Regulatory Body Classification Requirement

EPA (RCRA) Not P- or U-listed specifically.

Classify as Characteristic

Waste (Ignitable D001 if in

solvent) or general Toxic

waste.

DOT
Not specifically regulated as

pure substance.

If transported in solution, likely

UN 1993 (Flammable Liquid,

n.o.s.) or UN 3082

(Environmentally Hazardous

Substance).

Sewer Authority PROHIBITED

Zero discharge limit. Lipophilic

aldehydes disrupt wastewater

treatment bacteria.

Part 6: Chemical Deactivation (Advanced)
Only strictly necessary if incineration is unavailable or for neutralizing glassware residues.

Oxidation Protocol: Aldehydes can be oxidized to their corresponding carboxylic acids (2-

Octyloxybenzoic acid), which are generally less reactive and safer to handle.

Reagent: Dilute Potassium Permanganate (

) or dilute Hydrogen Peroxide (

).
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Procedure: Slowly add the aldehyde to an excess of the oxidizing solution in a fume hood.

Result: The aldehyde converts to the carboxylic acid.

Disposal: The resulting solid/slurry must still be treated as chemical waste, but the acute

reactivity of the aldehyde group is neutralized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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